Cas no 2228894-38-8 (1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol
• CAS No: 2228894-38-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6319622
• PubChem ID: 165968005
• Update Time: 2025-05-23

1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol
• EN300-1810176
• 2228894-38-8

• Inchi： 1S/C12H17NO2/c1-13-8-11(14)7-9-2-3-12-10(6-9)4-5-15-12/h2-3,6,11,13-14H,4-5,7-8H2,1H3
• InChI Key： JDMIDKBBJNDXNU-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)CC(CNC)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol

1-(2,3-Dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol: A Comprehensive Overview

The compound 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol, identified by the CAS number 2228894-38-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzofurans, which are known for their unique aromatic properties and versatile reactivity. The presence of the methylamino group and the dihydrobenzofuran moiety introduces additional functional diversity, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol structure has been shown to exhibit promising biological activities due to its ability to interact with key cellular pathways. For instance, research published in 2023 demonstrated that this compound can modulate the activity of certain kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anticancer therapy.

The synthesis of 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material typically includes a benzofuran derivative, which undergoes various transformations such as alkylation, oxidation, and reduction to achieve the final product. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the carbon-carbon bonds necessary for this compound's structure.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in manufacturing processes.

The biological evaluation of 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol has revealed its potential as an inhibitor of several enzymes implicated in neurodegenerative diseases. A study conducted in 2024 found that this compound can effectively inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease progression. This finding underscores its potential role in developing therapeutic agents for cognitive disorders.

Beyond its pharmacological applications, this compound also finds utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metalloorganic frameworks (MOFs). Recent advancements in MOF technology have leveraged such compounds to create highly porous materials with applications in gas storage and catalysis.

In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)-3-(methylamino)propan-2-ol is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.